Cas no 677749-94-9 (2-Morpholino-5-(trifluoromethyl)benzonitrile)

2-Morpholino-5-(trifluoromethyl)benzonitrile is a versatile chemical intermediate featuring a morpholine-substituted benzonitrile core with a trifluoromethyl group at the 5-position. This compound is valued for its structural motifs, which are commonly utilized in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the morpholine moiety contributes to solubility and binding interactions. Its benzonitrile scaffold offers reactivity for further functionalization, making it a useful building block in synthetic chemistry. The compound’s well-defined structure and purity ensure consistent performance in applications such as drug discovery and material science. Proper handling and storage under inert conditions are recommended to maintain stability.

2-Morpholino-5-(trifluoromethyl)benzonitrile structure

677749-94-9 structure

Product Name:2-Morpholino-5-(trifluoromethyl)benzonitrile

CAS No:677749-94-9

MF:C₁₂H₁₁F₃N₂O

MW:256.223753213882

MDL:MFCD09025888

CID:889433

PubChem ID:18525886

Update Time:2025-10-29

2-Morpholino-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Morpholino-5-(trifluoromethyl)benzonitrile
- LogP
- MFCD09025888
- 2-Morpholino-5-(trifluoromethyl)benzonitrile,97%
- DTXSID20594638
- 2-morpholin-4-yl-5-(trifluoromethyl)benzonitrile
- AKOS009330202
- TS-03458
- 677749-94-9
- 2-(morpholin-4-yl)-5-(trifluoromethyl)benzonitrile
- CS-0331392
- G74761
- DB-228224
- MDL： MFCD09025888
- Inchi： 1S/C12H11F3N2O/c13-12(14,15)10-1-2-11(9(7-10)8-16)17-3-5-18-6-4-17/h1-2,7H,3-6H2
- InChI Key： YHQPZJVNJDVPDB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C#N)C=1)N1CCOCC1)(F)F

Computed Properties

Exact Mass: 256.08243
Monoisotopic Mass: 256.08234746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 36.3Å²

Experimental Properties

Melting Point: 53 °C
PSA: 36.26

2-Morpholino-5-(trifluoromethyl)benzonitrile Pricemore >>

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